Cas no 1157092-82-4 (5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine)
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine
- 1H-Pyrazol-4-amine, 5-butoxy-1,3-dimethyl-
-
- Inchi: 1S/C9H17N3O/c1-4-5-6-13-9-8(10)7(2)11-12(9)3/h4-6,10H2,1-3H3
- InChI Key: UGXRKPCPYKIDSK-UHFFFAOYSA-N
- SMILES: N1(C)C(OCCCC)=C(N)C(C)=N1
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 309.6±37.0 °C(Predicted)
- pka: 4.82±0.10(Predicted)
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295538-0.05g |
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine |
1157092-82-4 | 0.05g |
$851.0 | 2023-05-23 | ||
| Enamine | EN300-1295538-0.1g |
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine |
1157092-82-4 | 0.1g |
$892.0 | 2023-05-23 | ||
| Enamine | EN300-1295538-0.25g |
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine |
1157092-82-4 | 0.25g |
$933.0 | 2023-05-23 | ||
| Enamine | EN300-1295538-0.5g |
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine |
1157092-82-4 | 0.5g |
$974.0 | 2023-05-23 | ||
| Enamine | EN300-1295538-1.0g |
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine |
1157092-82-4 | 1g |
$1014.0 | 2023-05-23 | ||
| Enamine | EN300-1295538-2.5g |
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine |
1157092-82-4 | 2.5g |
$1988.0 | 2023-05-23 | ||
| Enamine | EN300-1295538-5.0g |
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine |
1157092-82-4 | 5g |
$2940.0 | 2023-05-23 | ||
| Enamine | EN300-1295538-10.0g |
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine |
1157092-82-4 | 10g |
$4360.0 | 2023-05-23 | ||
| Enamine | EN300-1295538-50mg |
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine |
1157092-82-4 | 50mg |
$707.0 | 2023-09-30 | ||
| Enamine | EN300-1295538-100mg |
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine |
1157092-82-4 | 100mg |
$741.0 | 2023-09-30 |
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine
Introduction to 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine (CAS No. 1157092-82-4)
5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine, identified by the chemical compound code CAS No. 1157092-82-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazole class, a versatile scaffold widely recognized for its diverse biological activities and potential therapeutic applications. The structural features of 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine, particularly the presence of a butoxy group and dimethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further exploration in medicinal chemistry.
The butoxy moiety in the molecule introduces a hydrophobic character, which can influence its solubility and interaction with biological targets. Additionally, the dimethyl groups at the 1-position of the pyrazole ring enhance the electron density in this region, potentially affecting the compound's ability to engage with specific binding sites. These structural attributes have prompted researchers to investigate its pharmacological profile, particularly in relation to potential applications in drug discovery and development.
In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific configuration of 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine makes it an intriguing subject for further investigation into these mechanisms. Researchers have been particularly keen on understanding how modifications at the 4-amino position and the presence of alkoxy groups can modulate biological responses.
One of the most compelling aspects of 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine is its potential as a lead compound for drug development. Its unique structural features offer a starting point for designing molecules with enhanced efficacy and reduced toxicity. Recent advancements in computational chemistry and high-throughput screening techniques have enabled more efficient identification of promising candidates like this one. These tools have been instrumental in predicting how 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine might interact with biological targets, providing insights into its potential therapeutic applications.
The synthesis of 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the butoxy group typically involves nucleophilic substitution reactions, while the dimethylation step often employs reagents such as dimethyl sulfate or methyl iodide. The choice of synthetic route can significantly impact the final product's quality and suitability for further studies. Researchers have reported various synthetic strategies, each with its own advantages and limitations.
Once synthesized, 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are commonly employed to verify its molecular structure. Additionally, X-ray crystallography may be used to determine its three-dimensional structure if crystalline forms are available. These analytical methods provide critical data that ensures the compound's integrity before it is subjected to biological testing.
The biological evaluation of 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine typically involves in vitro assays to assess its interaction with various targets. These assays may include enzyme inhibition studies, cell-based assays for cytotoxicity or proliferation, and receptor binding experiments. The results from these studies can provide valuable insights into its potential therapeutic applications. For instance, if 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine demonstrates inhibitory activity against a specific enzyme or receptor involved in disease pathways, it could serve as a starting point for developing new treatments.
In vivo studies are also essential for evaluating the efficacy and safety of 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine. Animal models allow researchers to observe how the compound behaves in a living organism, providing information on its pharmacokinetics and pharmacodynamics. These studies help determine whether the observed in vitro activities translate into tangible therapeutic benefits. Moreover, they can provide preliminary data on potential side effects or toxicity profiles.
The role of computational modeling in studying 5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine cannot be overstated. Molecular docking simulations allow researchers to predict how this compound might bind to biological targets at an atomic level. By comparing these predictions with experimental data from binding assays or crystal structures of protein-ligand complexes, scientists can refine their understanding of its mechanism of action. This approach has become increasingly popular due to its ability to accelerate drug discovery processes by identifying promising candidates more efficiently.
The future directions for research on 5-butoxy-ybutedmethylpyrozolebuteramino (CAS No: 1157092) are promising given its unique structural features and potential therapeutic applications. Further exploration into its pharmacological properties could lead to new insights into disease mechanisms and novel treatment strategies. Additionally,it may serve as a valuable scaffold for designing next-generation therapeutics with improved efficacy and reduced side effects.
1157092-82-4 (5-butoxy-1,3-dimethyl-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)